Cas no 22374-51-2 (2-amino-2-ethylbutanenitrile)

• Product Name: 2-amino-2-ethylbutanenitrile
• CAS No: 22374-51-2
• MF: C₆H₁₂N₂
• MW: 112.172881126404
• MDL: MFCD09730785
• CID: 1409768
• PubChem ID: 12745213
• Update Time: 2025-04-24

2-amino-2-ethylbutanenitrile Chemical and Physical Properties

Names and Identifiers

• Butanenitrile, 2-amino-2-ethyl-
• 1-amino-1-ethylpropyl cyanide
• 22374-51-2
• 2-Ethyl-2-aminobutyronitril
• BS-12099
• 2-amino-2-ethyl-butyronitrile
• EN300-58197
• AB00999781-01
• SCHEMBL2966956
• DTXSID301308907
• XAA37451
• CS-0449756
• 2-amino-2-ethylbutanenitrile
• MFCD09730785
• AKOS000141898

• MDL： MFCD09730785
• Inchi： 1S/C6H12N2/c1-3-6(8,4-2)5-7/h3-4,8H2,1-2H3
• InChI Key： AUWOKGIWMDMIRQ-UHFFFAOYSA-N
• SMILES： NC(C#N)(CC)CC

Computed Properties

• Exact Mass: 112.10000
• Monoisotopic Mass: 112.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.81000
• LogP: 1.72778

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 2-amino-2-ethylbutanenitrile

Comprehensive Overview of Butanenitrile, 2-amino-2-ethyl- (CAS No. 22374-51-2): Properties, Applications, and Market Insights

Butanenitrile, 2-amino-2-ethyl- (CAS No. 22374-51-2) is a specialized organic compound with significant relevance in fine chemical synthesis and industrial applications. This nitrile derivative, characterized by its amino and ethyl functional groups, serves as a versatile intermediate in the production of pharmaceuticals, agrochemicals, and specialty materials. The growing demand for 2-amino-2-ethyl butanenitrile in research and development underscores its importance in modern chemistry.

The molecular structure of Butanenitrile, 2-amino-2-ethyl- features a four-carbon chain with a nitrile group (–C≡N) and an amino group (–NH₂) attached to the second carbon, alongside an ethyl substituent. This unique arrangement contributes to its reactivity, making it valuable for nucleophilic addition reactions and as a precursor for heterocyclic compounds. Researchers frequently explore its potential in green chemistry applications, aligning with the global push for sustainable synthesis methods.

One of the most prominent applications of CAS 22374-51-2 is in pharmaceutical intermediates. Its ability to act as a building block for active pharmaceutical ingredients (APIs) has garnered attention, particularly in the development of central nervous system (CNS) drugs and antiviral agents. The compound’s compatibility with catalytic hydrogenation and reductive amination processes further enhances its utility in drug discovery pipelines.

In agrochemical formulations, 2-amino-2-ethyl butanenitrile serves as a key intermediate for herbicides and plant growth regulators. Its incorporation into crop protection products addresses the agricultural sector’s need for efficient and environmentally friendly solutions. Recent studies highlight its role in synthesizing novel biodegradable pesticides, a trending topic in sustainable agriculture.

The market dynamics for Butanenitrile, 2-amino-2-ethyl- reflect broader trends in specialty chemicals. With increasing investments in custom synthesis and contract manufacturing, suppliers are optimizing production processes to meet purity standards (>98%) demanded by end-users. Regional markets in North America and Asia-Pacific dominate consumption, driven by pharmaceutical and agrochemical industries.

From a regulatory perspective, CAS 22374-51-2 complies with major chemical inventories such as REACH and TSCA, ensuring its global trade viability. Handling guidelines emphasize standard laboratory precautions, including ventilation and personal protective equipment (PPE), though it does not fall under restricted substance classifications.

Innovations in flow chemistry and continuous processing have recently been applied to the synthesis of 2-amino-2-ethyl butanenitrile, improving yield and reducing waste. These advancements align with industry 4.0 initiatives, where process intensification and digitalization are reshaping chemical manufacturing.

For researchers sourcing this compound, analytical methods such as GC-MS and HPLC are recommended for quality verification. Technical datasheets typically specify parameters like melting point (≈45–50°C) and solubility profile (soluble in polar organic solvents), critical for application-specific formulations.

Emerging applications in electronic materials and liquid crystals present new growth avenues for Butanenitrile, 2-amino-2-ethyl-. Its molecular structure shows potential in designing advanced functional materials, particularly for display technologies—a hotspot in materials science research.

Environmental considerations for CAS 22374-51-2 include proper waste management through incineration or chemical neutralization. While not classified as acutely toxic, responsible handling protocols are essential, reflecting the chemical industry’s commitment to responsible care principles.

In conclusion, Butanenitrile, 2-amino-2-ethyl- (CAS No. 22374-51-2) represents a multifaceted chemical intermediate with expanding applications across high-value industries. Its synthesis versatility, regulatory compliance, and alignment with sustainability goals position it as a compound of enduring relevance in scientific and industrial contexts.